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Compound of Interest

Compound Name: Cobalt(ii)iodide

Cat. No.: B8815870 Get Quote

Technical Support Center: Anhydrous Cobalt(II)
Iodide
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of anhydrous cobalt(II) iodide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with anhydrous cobalt(II) iodide?

A1: Anhydrous cobalt(II) iodide is harmful if swallowed, inhaled, or in contact with skin.[1][2] It

can cause irritation to the eyes, skin, and respiratory system.[1][2] It may also cause an allergic

skin reaction and is suspected of causing genetic defects.[3][4][5]

Q2: What personal protective equipment (PPE) is required when handling anhydrous cobalt(II)

iodide?

A2: When handling this compound, it is essential to wear appropriate personal protective

equipment, including chemical safety goggles, protective gloves, and a lab coat.[2] In situations

where dust may be generated, a NIOSH-approved respirator is necessary.[2]

Q3: How should anhydrous cobalt(II) iodide be stored?
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A3: It should be stored in a cool, dry, and well-ventilated area in a tightly sealed container

under an inert atmosphere.[2][6][7][8] It is crucial to protect it from moisture, as it is

hygroscopic, and also from light.[2][6][9]

Q4: What materials are incompatible with anhydrous cobalt(II) iodide?

A4: Anhydrous cobalt(II) iodide should be stored away from strong oxidizing agents.[2][6][7]

Q5: What is the proper procedure for cleaning up a spill of anhydrous cobalt(II) iodide?

A5: For a minor spill, you should wear appropriate PPE, sweep up the material, and place it in

a suitable container for disposal, avoiding dust formation.[7] The spill area should then be

cleaned. For larger spills, it may be necessary to contact Environmental Health and Safety

(EHS) for assistance.

Q6: How should I dispose of anhydrous cobalt(II) iodide waste?

A6: Waste containing anhydrous cobalt(II) iodide should be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[6][8][10] Do not dispose of

it down the drain or in regular trash.[7][11]

Troubleshooting Guides
Problem: The anhydrous cobalt(II) iodide has changed color from black/dark gray to dark

green.

Cause: The compound has been exposed to moisture from the air. Anhydrous cobalt(II)

iodide is hygroscopic and will absorb water, leading to a color change.

Solution: While the hydrated form may still be usable for some applications, for experiments

requiring the anhydrous form, the material is compromised. To prevent this, always store

anhydrous cobalt(II) iodide in a desiccator or under an inert atmosphere in a tightly sealed

container.[2][6]

Problem: I observe dust in the air when handling the solid.

Cause: Improper handling techniques are causing the fine powder to become airborne.
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Solution: Handle the solid in a well-ventilated area, preferably within a fume hood, to

minimize inhalation risk.[2] Use techniques that minimize dust generation, such as carefully

scooping instead of pouring. Ensure appropriate respiratory protection is used if dust is

unavoidable.[2]

Quantitative Data Summary
Property Value Reference

Molecular Formula CoI₂ [1]

Molar Mass 312.74 g/mol [1][2]

Melting Point >515 °C [1][2]

Boiling Point 570 °C (in vacuum) [1][4]

Density 5.45 g/mL at 25 °C [1][2]

Appearance
Black hexagonal crystals (α-

form), Yellow powder (β-form)

Solubility Soluble in water [1][9]

Experimental Protocols
Experiment: Using Anhydrous Cobalt(II) Iodide as a Water Indicator

This protocol outlines the procedure for qualitatively testing for the presence of water in a

solvent using anhydrous cobalt(II) iodide.

Materials:

Anhydrous cobalt(II) iodide

Solvent to be tested

Dry test tube

Spatula
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Procedure:

Ensure all glassware is completely dry to avoid false-positive results.

In a well-ventilated fume hood, add a small amount (a few crystals) of anhydrous cobalt(II)

iodide to the dry test tube. The anhydrous form appears as black or dark gray crystals.

Add a few milliliters of the solvent to be tested to the test tube.

Gently agitate the test tube to mix the contents.

Observe any color change. A change from the dark color of the anhydrous form to a greenish

color indicates the presence of water, as the cobalt(II) iodide becomes hydrated.
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Caption: Workflow for responding to a spill of anhydrous cobalt(II) iodide.
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Caption: Reactivity of anhydrous cobalt(II) iodide with common substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cobalt(II) iodide - Wikipedia [en.wikipedia.org]

2. sparkl.me [sparkl.me]

3. savemyexams.com [savemyexams.com]

4. homework.study.com [homework.study.com]

5. Chem 13 News Magazine Online Archives | Centre for Advanced Science Education |
University of Waterloo [uwaterloo.ca]

6. tutorchase.com [tutorchase.com]

7. chemguide.uk [chemguide.uk]

8. Preparing and using cobalt chloride indicator papers | Class experiment | RSC Education
[edu.rsc.org]

9. m.youtube.com [m.youtube.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8815870?utm_src=pdf-body-img
https://www.benchchem.com/product/b8815870?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cobalt(II)_iodide
https://www.sparkl.me/learn/cambridge-igcse/chemistry-0620-core/test-for-water-using-cobaltii-chloride-and-copperii-sulfate/revision-notes/3321
https://www.savemyexams.com/igcse/chemistry/cie/23/revision-notes/10-chemistry-of-the-environment/10-1-water-and-water-pollution/10-1-1-water-chemical-tests/
https://homework.study.com/explanation/write-the-precipitation-reaction-for-cobalt-ii-iodide-in-aqueous-solution.html
https://uwaterloo.ca/centre-advanced-science-education/student-teacher-resources/chem-13-news-magazine-online-archives
https://uwaterloo.ca/centre-advanced-science-education/student-teacher-resources/chem-13-news-magazine-online-archives
https://www.tutorchase.com/answers/igcse/chemistry/how-can-you-test-for-the-presence-of-water-in-a-substance
https://www.chemguide.uk/14to16/analysis/water.html
https://edu.rsc.org/experiments/preparing-and-using-cobalt-chloride-indicator-papers/1919.article
https://edu.rsc.org/experiments/preparing-and-using-cobalt-chloride-indicator-papers/1919.article
https://m.youtube.com/watch?v=U6tJj4L4Ge0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. tuity.io [tuity.io]

11. savemyexams.com [savemyexams.com]

To cite this document: BenchChem. [How to handle and store anhydrous cobalt(II) iodide
safely]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8815870#how-to-handle-and-store-anhydrous-
cobalt-ii-iodide-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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